Cas no 1504422-93-8 (3-(3-bromopropyl)-4-methylpyridine)

• Product Name: 3-(3-bromopropyl)-4-methylpyridine
• CAS No: 1504422-93-8
• MF: C₉H₁₂BrN
• MW: 214.102281570435
• CID: 6378111
• PubChem ID: 66273179
• Update Time: 2025-05-19

3-(3-bromopropyl)-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromopropyl)-4-methylpyridine
• Pyridine, 3-(3-bromopropyl)-4-methyl-
• EN300-1912479
• AKOS015617502
• CS-0279889
• 1504422-93-8

• Inchi： 1S/C9H12BrN/c1-8-4-6-11-7-9(8)3-2-5-10/h4,6-7H,2-3,5H2,1H3
• InChI Key： TUXIESANLAVTBW-UHFFFAOYSA-N
• SMILES： C1=NC=CC(C)=C1CCCBr

Computed Properties

• Exact Mass: 213.01531g/mol
• Monoisotopic Mass: 213.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.326±0.06 g/cm3(Predicted)
• Boiling Point: 274.3±25.0 °C(Predicted)
• pka: 6.03±0.18(Predicted)

Additional information on 3-(3-bromopropyl)-4-methylpyridine

3-(3-Bromopropyl)-4-Methylpyridine: A Comprehensive Overview

3-(3-Bromopropyl)-4-Methylpyridine is a versatile organic compound with the CAS number 1504422-93-8. This compound belongs to the class of pyridines, which are aromatic heterocycles widely used in various fields of chemistry, including pharmaceuticals, agrochemicals, and materials science. The structure of 3-(3-Bromopropyl)-4-Methylpyridine consists of a pyridine ring substituted with a methyl group at the 4-position and a bromopropyl group at the 3-position, making it a valuable intermediate in organic synthesis.

The synthesis of 3-(3-Bromopropyl)-4-Methylpyridine typically involves nucleophilic substitution or coupling reactions, depending on the desired application. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. For instance, researchers have explored the use of palladium catalysts to facilitate cross-coupling reactions, which has significantly improved the yield and purity of this compound.

One of the key applications of 3-(3-Bromopropyl)-4-Methylpyridine is in the development of bioactive molecules. Its brominated side chain makes it an excellent precursor for constructing complex molecular architectures, such as those found in natural products and drug candidates. For example, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and antioxidant properties, making them potential leads for therapeutic agents.

In addition to its role in drug discovery, 3-(3-Bromopropyl)-4-Methylpyridine has found applications in polymer chemistry. The pyridine ring's electron-deficient nature allows for efficient coordination with metal ions, enabling the formation of metallopolymers with unique mechanical and electronic properties. Recent research has focused on using this compound to create stimuli-responsive materials that can adapt to environmental changes, such as temperature or pH variations.

The physical properties of 3-(3-Bromopropyl)-4-Methylpyridine are also worth noting. It has a melting point of approximately 65°C and a boiling point around 180°C under standard conditions. Its solubility in common organic solvents like dichloromethane and THF makes it suitable for various laboratory-scale reactions. However, its relatively low solubility in water limits its direct application in aqueous systems.

From an environmental perspective, understanding the fate and transport of 3-(3-Bromopropyl)-4-Methylpyridine is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes slow degradation under aerobic conditions, primarily through hydrolysis and oxidation pathways. Efforts are underway to develop biodegradation strategies using microbial consortia to enhance its breakdown in contaminated environments.

In conclusion, 3-(3-Bromopropyl)-4-Methylpyridine is a multifaceted compound with significant potential across diverse chemical disciplines. Its unique structure and reactivity make it an invaluable tool for researchers aiming to design novel materials and therapeutic agents. As ongoing studies continue to uncover new applications and improve synthetic methodologies, this compound is poised to play an even more prominent role in future scientific advancements.